Cas no 1361114-44-4 (azetidin-3-yl(piperidin-1-yl)methanone 2,2,2-trifluoroacetate)

• Product Name: azetidin-3-yl(piperidin-1-yl)methanone 2,2,2-trifluoroacetate
• CAS No: 1361114-44-4
• MF: C₁₁H₁₇F₃N₂O₃
• MW: 282.259493589401
• CID: 4696913
• Update Time: 2025-10-21

azetidin-3-yl(piperidin-1-yl)methanone 2,2,2-trifluoroacetate Chemical and Physical Properties

Names and Identifiers

• Azetidin-3-yl-piperidin-1-yl-methanonetrifluoroacetic acid salt
• 1-(azetidine-3-carbonyl)piperidine; trifluoroacetic acid
• azetidin-3-yl(piperidin-1-yl)methanone 2,2,2-trifluoroacetate

• Inchi： 1S/C9H16N2O.C2HF3O2/c12-9(8-6-10-7-8)11-4-2-1-3-5-11;3-2(4,5)1(6)7/h8,10H,1-7H2;(H,6,7)
• InChI Key： UEYDLIPSOCGQIX-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.O=C(C1CNC1)N1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 255
• Topological Polar Surface Area: 69.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on azetidin-3-yl(piperidin-1-yl)methanone 2,2,2-trifluoroacetate

Recent Advances in the Study of Azetidin-3-yl(piperidin-1-yl)methanone 2,2,2-trifluoroacetate (CAS: 1361114-44-4)

The compound azetidin-3-yl(piperidin-1-yl)methanone 2,2,2-trifluoroacetate (CAS: 1361114-44-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique azetidine and piperidine moieties, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and receptor modulators. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic utility.

One of the key areas of interest is the role of this compound in targeting specific enzymes involved in inflammatory and neurodegenerative pathways. Researchers have demonstrated that azetidin-3-yl(piperidin-1-yl)methanone 2,2,2-trifluoroacetate exhibits high affinity for certain kinase enzymes, making it a potential candidate for the treatment of conditions such as Alzheimer's disease and rheumatoid arthritis. The trifluoroacetate group has been identified as a critical component in enhancing the compound's stability and bioavailability, which are essential for its pharmacological efficacy.

In a recent study published in the Journal of Medicinal Chemistry, a team of researchers explored the synthetic pathways for this compound, highlighting its scalability and reproducibility. The study also investigated its pharmacokinetic properties, revealing favorable absorption and distribution profiles in preclinical models. These findings underscore the compound's potential as a lead candidate for further drug development.

Another significant advancement is the application of computational modeling to predict the binding interactions of azetidin-3-yl(piperidin-1-yl)methanone 2,2,2-trifluoroacetate with its target proteins. Molecular docking simulations have provided insights into the structural determinants of its activity, enabling researchers to design more potent analogs. This approach has been instrumental in accelerating the discovery of next-generation therapeutics based on this scaffold.

Despite these promising developments, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Ongoing research aims to address these issues through structural modifications and the development of targeted delivery systems. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further innovations in this area.

In conclusion, azetidin-3-yl(piperidin-1-yl)methanone 2,2,2-trifluoroacetate (CAS: 1361114-44-4) represents a versatile and promising scaffold in medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable subject of ongoing research. Future studies will likely focus on translating these findings into clinical applications, paving the way for new therapeutic options in the treatment of complex diseases.